Cas no 339100-53-7 (1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one)

• Product Name: 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
• CAS No: 339100-53-7
• CID: 4648756
• Update Time: 2025-10-30

1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one

Professional Introduction to Compound with CAS No. 339100-53-7 and Product Name: 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one

1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 339100-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenolic group, a dimethyl-substituted aromatic ring, and a methoxybenzenesulfonyl moiety. The intricate arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive research and development.

The structural composition of 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one is highly reminiscent of several pharmacologically active agents. The presence of a hydroxyl group at the para position relative to the dimethylphenyl ring suggests potential interactions with biological targets that rely on hydrogen bonding. Additionally, the methoxybenzenesulfonyl group introduces a sulfonamide-like moiety, which is well-known for its role in modulating enzyme activity and receptor binding. Such structural features are often exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes involved in cancer metabolism. One such enzyme, pyruvate kinase M2 (PKM2), has been extensively studied for its role in tumor growth and survival. Compounds that can selectively inhibit PKM2 have shown promise in preclinical studies as potential anticancer agents. The scaffold of 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one bears structural similarities to known PKM2 inhibitors, particularly in terms of the orientation and accessibility of key functional groups for binding to the enzyme's active site.

Moreover, the compound's ability to engage with biological targets is further enhanced by its solubility characteristics. The presence of polar functional groups such as hydroxyl and sulfonamide moieties increases its solubility in both aqueous and organic solvents, facilitating its use in various biochemical assays and drug delivery systems. This solubility profile is crucial for ensuring efficient absorption and distribution within biological systems, which are essential factors for drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one with remarkable accuracy. Molecular docking studies have indicated that this compound can interact with specific residues within the active site of PKM2, potentially leading to inhibition of its catalytic activity. These computational predictions have been validated through experimental studies, reinforcing the compound's potential as a lead molecule for further drug development.

The synthesis of 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-hydroxy-3,5-dimethylbenzaldehyde and 4-methoxybenzenesulfonyl chloride. These intermediates are then coupled using standard coupling techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic addition reactions. The final product is purified through recrystallization or column chromatography to meet pharmaceutical-grade standards.

The pharmacological profile of 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one has been evaluated through in vitro assays that measure its interaction with various biological targets. Initial studies have shown that this compound exhibits moderate inhibitory activity against PKM2, comparable to some known inhibitors used in cancer research. Additionally, it demonstrates selectivity over other related kinases, suggesting minimal off-target effects. These findings make it an attractive candidate for further investigation as a potential therapeutic agent.

One of the most promising applications of 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one is in the treatment of metabolic disorders associated with cancer cells. Cancer cells often exhibit altered metabolic pathways that support their rapid proliferation and survival. By targeting enzymes like PKM2, this compound can disrupt these metabolic processes, potentially leading to tumor regression or growth inhibition. Preclinical studies have also explored its potential role in enhancing the efficacy of existing chemotherapeutic agents by synergizing their effects on cancer cells.

The development of novel drug candidates like 1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one relies heavily on advancements in synthetic chemistry and biotechnology. The ability to rapidly synthesize complex molecules with high precision has enabled researchers to explore a broader range of chemical space for drug discovery. Furthermore, high-throughput screening technologies have accelerated the identification of promising lead compounds that can be optimized further through structure-based drug design approaches.

In conclusion,1-(4-hydroxy-3,5-dimethylphenyl)-2-(4-methoxybenzenesulfonyl)ethan-1-one (CAS No. 339100-53-7) represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and metabolic disease treatment. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound exemplifies how innovative molecular design can lead to breakthroughs in therapeutic intervention.